molecular formula C13H26O2 B6168322 3-pentyloctanoic acid CAS No. 1397196-39-2

3-pentyloctanoic acid

Cat. No. B6168322
CAS RN: 1397196-39-2
M. Wt: 214.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a chemical compound usually includes its molecular formula, IUPAC name, and other common names. It may also include where it is commonly found or what it is commonly used for .


Synthesis Analysis

This involves the methods and processes used to create the compound. It can include both natural (biological) and artificial (chemical) methods .


Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule of the compound. It can be determined using various spectroscopic methods and represented using structural formulas .


Chemical Reactions Analysis

This involves understanding how the compound reacts with other compounds. It includes understanding the reagents, products, and conditions of the reactions .


Physical And Chemical Properties Analysis

This involves understanding the observable properties of the compound. Physical properties can include color, density, melting point, boiling point, etc. Chemical properties can include reactivity, flammability, etc .

Mechanism of Action

This is typically used in the context of bioactive compounds and drugs, and it refers to how the compound exerts its effect at the molecular level .

Safety and Hazards

This involves understanding the risks associated with handling and using the compound. It can include toxicity, flammability, environmental impact, etc .

Future Directions

This involves understanding the current state of research on the compound and where future research might be headed .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 3-pentyloctanoic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "1-pentene", "1-octene", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Sodium carbonate", "Sulfuric acid", "Methanol", "Ethanol", "Acetic acid", "Hydrogen peroxide", "Sodium borohydride", "Acetic anhydride", "Sodium acetate", "3-pentanol", "Octanoic acid" ], "Reaction": [ "1. Bromination of 1-pentene to form 1-bromopentane", "2. Hydroboration-oxidation of 1-octene to form 1-octanol", "3. Esterification of 1-bromopentane with 1-octanol using sulfuric acid as a catalyst to form 3-pentyl-1-octanol", "4. Oxidation of 3-pentyl-1-octanol with hydrogen peroxide and acetic acid to form 3-pentyl-octanoic acid", "5. Reduction of 3-pentyl-octanoic acid with sodium borohydride to form 3-pentyl-octanol", "6. Acetylation of 3-pentyl-octanol with acetic anhydride and sodium acetate to form 3-pentyl-octyl acetate", "7. Hydrolysis of 3-pentyl-octyl acetate with sodium hydroxide to form 3-pentyl-octanol", "8. Oxidation of 3-pentyl-octanol with sodium hypochlorite to form 3-pentyl-octanoic acid" ] }

CAS RN

1397196-39-2

Product Name

3-pentyloctanoic acid

Molecular Formula

C13H26O2

Molecular Weight

214.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.